Cas no 946206-52-6 (N-(2-methanesulfonylphenyl)-3-methyl-1,2-oxazole-5-carboxamide)

• Product Name: N-(2-methanesulfonylphenyl)-3-methyl-1,2-oxazole-5-carboxamide
• CAS No: 946206-52-6
• MF: C₁₂H₁₂N₂O₄S
• MW: 280.299681663513
• CID: 6450248
• Update Time: 2025-06-10

N-(2-methanesulfonylphenyl)-3-methyl-1,2-oxazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-methanesulfonylphenyl)-3-methyl-1,2-oxazole-5-carboxamide
• 3-methyl-N-(2-methylsulfonylphenyl)-1,2-oxazole-5-carboxamide

• Inchi： 1S/C12H12N2O4S/c1-8-7-10(18-14-8)12(15)13-9-5-3-4-6-11(9)19(2,16)17/h3-7H,1-2H3,(H,13,15)
• InChI Key： OKCGJOPJRQJDQA-UHFFFAOYSA-N
• SMILES： O1C(C(NC2=CC=CC=C2S(C)(=O)=O)=O)=CC(C)=N1

Additional information on N-(2-methanesulfonylphenyl)-3-methyl-1,2-oxazole-5-carboxamide

N-(2-methanesulfonylphenyl)-3-methyl-1,2-oxazole-5-carboxamide (CAS No. 946206-52-6): A Comprehensive Overview

N-(2-methanesulfonylphenyl)-3-methyl-1,2-oxazole-5-carboxamide (CAS No. 946206-52-6) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of oxazoles, which are known for their biological activities and have been extensively studied for their roles in various physiological processes.

The molecular structure of N-(2-methanesulfonylphenyl)-3-methyl-1,2-oxazole-5-carboxamide consists of a 1,2-oxazole ring substituted with a methyl group at the 3-position and a carboxamide group at the 5-position. The phenyl ring is further substituted with a methanesulfonyl group at the 2-position. This specific arrangement of functional groups imparts the compound with distinct chemical and biological properties, making it a valuable candidate for drug discovery and development.

Recent studies have highlighted the potential of N-(2-methanesulfonylphenyl)-3-methyl-1,2-oxazole-5-carboxamide in various therapeutic areas. One notable application is its use as an inhibitor of specific enzymes involved in inflammatory pathways. In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that this compound effectively inhibits the activity of cyclooxygenase (COX) enzymes, which are key players in the production of prostaglandins, leading to reduced inflammation and pain. This finding suggests that N-(2-methanesulfonylphenyl)-3-methyl-1,2-oxazole-5-carboxamide could be developed into a novel anti-inflammatory drug with fewer side effects compared to existing COX inhibitors.

Another area of interest is the compound's potential as an anticancer agent. Research conducted by a team at the National Cancer Institute found that N-(2-methanesulfonylphenyl)-3-methyl-1,2-oxazole-5-carboxamide exhibits selective cytotoxicity against various cancer cell lines, particularly those derived from breast and lung cancers. The mechanism of action appears to involve the induction of apoptosis through the modulation of signaling pathways such as p53 and Bcl-2. These findings open up new avenues for developing targeted therapies for cancer treatment.

In addition to its therapeutic applications, N-(2-methanesulfonylphenyl)-3-methyl-1,2-oxazole-5-carboxamide has also been investigated for its potential as a tool compound in chemical biology research. Its ability to selectively modulate specific protein targets makes it a valuable reagent for studying protein function and interactions in cellular systems. For instance, a study published in Bioorganic & Medicinal Chemistry Letters demonstrated that this compound can be used to probe the role of certain kinases in signal transduction pathways, providing insights into disease mechanisms and potential therapeutic targets.

The synthesis of N-(2-methanesulfonylphenyl)-3-methyl-1,2-oxazole-5-carboxamide has been optimized using modern synthetic techniques to ensure high yield and purity. The process typically involves several steps, including the formation of the methanesulfonylphenyl intermediate, followed by coupling with the oxazole derivative and subsequent functionalization to introduce the carboxamide group. These synthetic methods have been refined to minimize side reactions and improve overall efficiency, making large-scale production feasible for both research and commercial purposes.

In terms of safety and regulatory considerations, N-(2-methanesulfonylphenyl)-3-methyl-1,2-oxazole-5-carboxamide has undergone extensive toxicity testing to ensure its safe use in preclinical studies. Results from these tests indicate that the compound exhibits low toxicity at therapeutic concentrations and does not pose significant risks to human health when used appropriately. However, as with any new chemical entity, ongoing monitoring and further safety evaluations are necessary as it progresses through clinical development.

In conclusion, N-(2-methanesulfonylphenyl)-3-methyl-1,2-oxazole-5-carboxamide (CAS No. 946206-52-6) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further investigation and development into novel therapeutic agents. As research continues to uncover new insights into its mechanisms of action and potential uses, this compound is poised to play a significant role in advancing our understanding and treatment of various diseases.